Cas no 1006489-14-0 (4-chloro-1-(3-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-chloro-1-(3-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1006489-14-0
• MF: C₁₁H₈ClFN₂O₃
• MW: 270.644225120544
• MDL: MFCD04968048
• CID: 2621324
• PubChem ID: 19618774
• Update Time: 2025-07-28

4-chloro-1-(3-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• 4-chloro-1-(3-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid
• 4-Chloro-1-((3-fluorophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• GQB48914
• 4-chloro-1-[(3-fluorophenoxy)methyl]pyrazole-3-carboxylic acid
• STK349385
• EN300-92650
• 1006489-14-0
• MFCD04968048
• BBL039820
• CS-0264361
• 4-CHLORO-1-(3-FLUOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• 4-chloro-1-(3-fluorophenoxymethyl)-1H-pyrazole-3-carboxylic acid
• 4-Chloro-1-((3-fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• C11H8ClFN2O3
• AKOS000306879

• MDL： MFCD04968048
• Inchi： 1S/C11H8ClFN2O3/c12-9-5-15(14-10(9)11(16)17)6-18-8-3-1-2-7(13)4-8/h1-5H,6H2,(H,16,17)
• InChI Key： CZYTYRTWOGKPAO-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NN(C=1)COC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 270.0207480Da
• Monoisotopic Mass: 270.0207480Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 445.8±40.0 °C at 760 mmHg
• Flash Point: 223.4±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-chloro-1-(3-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)